2-(1H-indol-1-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-indol-1-yl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H15N3O2S/c20-15(11-18-7-5-12-3-1-2-4-14(12)18)19-9-13(10-19)21-16-17-6-8-22-16/h1-8,13H,9-11H2
• InChI Key: NQYLEMVVNVPYAG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=CC3=CC=CC=C32)OC4=NC=CS4
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• CAS No.: 1797335-69-3

Description

2-(1H-indol-1-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

1H-Indole derivatives, which include 2-(1H-indol-1-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, have shown significant promise in antimicrobial activities. Research has demonstrated their effectiveness against both Gram-positive and Gram-negative bacteria, including Escherichia coli and Bacillus subtilis, as well as their antifungal capabilities against organisms like Aspergillus niger and Candida albicans (2020).

Antioxidant Properties

These compounds have also been evaluated for their antioxidant activities. Some derivatives of 1H-indole, similar in structure to this compound, were found to exhibit excellent antioxidant properties in various tests, including the DPPH radical scavenging assay (Gopi, Sastry, & Dhanaraju, 2016).

Applications in Enantioselective Synthesis

The compound and its related derivatives have been used in the synthesis of enantiopure indolizidinone amino esters. This application is significant in the field of organic chemistry, particularly for the synthesis of complex molecules with potential pharmaceutical applications (Alcaide, Almendros, Redondo, & Ruiz, 2005).

Inhibitory Activity Against Protein Tyrosine Phosphatases

Some derivatives of this compound have shown inhibitory activity against protein tyrosine phosphatases (PTPs), which are enzymes playing a critical role in cellular signaling. This property could be explored for therapeutic applications (Breinholt, Jeppesen, Branner, Olsen, Møller, Nielsen, & Andersen, 2001).

Potential Antitubercular Agents

Research has also explored the potential of 2-azetidinone derivatives, which are structurally related to the compound , as antitubercular agents. This highlights the potential of these compounds in addressing tuberculosis, a significant global health issue (Parikh, Oza, Bhatt, & Parikh, 2000).